molecular formula C6H3Cl3N2 B8541968 2,3-Dichlorobenzene-1-diazonium chloride CAS No. 73260-77-2

2,3-Dichlorobenzene-1-diazonium chloride

Cat. No.: B8541968
CAS No.: 73260-77-2
M. Wt: 209.5 g/mol
InChI Key: VUDNHODBDSGSTB-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dichlorobenzene-1-diazonium chloride is a useful research compound. Its molecular formula is C6H3Cl3N2 and its molecular weight is 209.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

73260-77-2

Molecular Formula

C6H3Cl3N2

Molecular Weight

209.5 g/mol

IUPAC Name

2,3-dichlorobenzenediazonium;chloride

InChI

InChI=1S/C6H3Cl2N2.ClH/c7-4-2-1-3-5(10-9)6(4)8;/h1-3H;1H/q+1;/p-1

InChI Key

VUDNHODBDSGSTB-UHFFFAOYSA-M

Canonical SMILES

C1=CC(=C(C(=C1)Cl)Cl)[N+]#N.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 25 g (0.15 mole) 2,3-dichloroaniline in 16 ml H2O, add 39 ml (0.46 mole) concentrated HCl. Stir the mixture at room temperature for about five minutes. Cool the mixture to -5° to 0° C. and add dropwise a solution of 11 g (0.16 mole) NaNO2 in 30 ml H2O. Stir the resulting solution at -5° to 0° C. for about 30 minutes, then filter the solution into an ice-cooled filter flask. Keep the filtrate containing the diazonium salt at about 0° C.
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
16 mL
Type
solvent
Reaction Step One
Name
Quantity
39 mL
Type
reactant
Reaction Step Two
Name
Quantity
11 g
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Three

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